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Compound of Interest

Compound Name: Ibuprofen potassium

Cat. No.: B1603587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison of ibuprofen potassium and ibuprofen

acid, focusing on their chemical structures, physicochemical properties, and the implications of

these differences for pharmaceutical applications. The document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals involved in drug

development and formulation.

Core Chemical Structure and Physicochemical
Properties
Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-

inflammatory, and antipyretic properties.[1][2] It exists in its free acid form, 2-(4-

isobutylphenyl)propanoic acid, and as various salts, with the potassium salt being a common

alternative.[3][4]

Ibuprofen Acid: As a monocarboxylic acid, ibuprofen consists of a propionic acid group where

one hydrogen at the second position is substituted by a 4-(2-methylpropyl)phenyl group.[1][3]

This structure contains a chiral center at the α-position of the propionate moiety, leading to two

enantiomers: (S)-(+)-ibuprofen, which is the pharmacologically active form, and (R)-(-)-

ibuprofen, which is less active but can be converted to the S-enantiomer in vivo.[5][6]

Commercial ibuprofen is typically sold as a racemic mixture of both enantiomers.[3][6]
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Ibuprofen Potassium: This is the potassium salt of ibuprofen, with the chemical name

potassium 2-[4-(2-methylpropyl)phenyl]propanoate.[7][8] The key structural difference is the

replacement of the acidic proton of the carboxylic acid group with a potassium ion (K+), forming

an ionic bond.[7][8] This transformation from a carboxylic acid to a salt has profound effects on

the molecule's physicochemical properties, most notably its solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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